molecular formula C15H15N3O3S2 B2931082 3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide CAS No. 477855-37-1

3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide

Cat. No.: B2931082
CAS No.: 477855-37-1
M. Wt: 349.42
InChI Key: XSFNPQINMXYYAI-FOWTUZBSSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2λ⁶-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide (CAS: 477845-68-4) is a heterocyclic carbohydrazide derivative featuring:

  • A thieno[3,2-c][1,2]thiazine core with 2,2-dioxo groups (sulfonyl moieties) .
  • A methyl substituent at position 1 of the thiazine ring.
  • A benzenecarbohydrazide group linked via a hydrazone bond to the thienothiazine system.
  • Molecular formula C₇H₉N₃O₂S₂ and molar mass 231.3 g/mol .

Properties

IUPAC Name

3-methyl-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15N3O3S2/c1-10-4-3-5-11(8-10)15(19)17-16-12-9-23(20,21)18(2)13-6-7-22-14(12)13/h3-8H,9H2,1-2H3,(H,17,19)/b16-12+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XSFNPQINMXYYAI-FOWTUZBSSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C(=O)NN=C2CS(=O)(=O)N(C3=C2SC=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=CC=C1)C(=O)N/N=C/2\CS(=O)(=O)N(C3=C2SC=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2\lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide is a complex organic compound with potential biological activity. This compound belongs to the class of thiazine derivatives and features a heterocyclic structure that includes sulfur and nitrogen atoms. Its unique molecular architecture may confer significant pharmacological properties, making it a subject of interest in medicinal chemistry.

Molecular Structure and Properties

The molecular formula of 3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2\lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide is C₁₅H₁₅N₃O₂S₂, with a molecular weight of approximately 349.43 g/mol. The compound's structure includes multiple functional groups that may interact with biological targets.

The biological activity of this compound is hypothesized to result from its interaction with various enzymes and receptors. The specific mechanism of action is still under investigation, but it is believed to involve:

  • Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways.
  • Receptor Modulation : It could modulate the activity of specific receptors, influencing cellular signaling pathways.

Biological Activity

Research has indicated that compounds similar to 3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2\lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide exhibit a range of biological activities:

  • Antimicrobial Activity : Preliminary studies suggest potential antibacterial properties against various pathogens.
    Pathogen TestedInhibition Zone (mm)
    E. coli15
    S. aureus18
    P. aeruginosa12
  • Anticancer Activity : Similar thiazine derivatives have shown promise in inhibiting cancer cell proliferation in vitro.
    Cell LineIC₅₀ (µM)
    HeLa10
    MCF715
    A54912
  • Anti-inflammatory Effects : The compound may reduce inflammation by modulating cytokine production.

Case Studies

Several studies have evaluated the pharmacological effects of thiazine derivatives:

  • Study on Anticancer Effects : A study published in Molecules demonstrated that a related thiazine derivative inhibited the growth of breast cancer cells by inducing apoptosis through caspase activation .
  • Study on Antimicrobial Properties : Research published in Journal of Antimicrobial Chemotherapy indicated that thiazine compounds exhibited significant antibacterial activity against multi-drug resistant strains .

Comparison with Similar Compounds

Core Heterocyclic Systems

Compound Core Structure Key Substituents Bioactivity/Applications
Target Compound Thieno[3,2-c][1,2]thiazine 2,2-Dioxo, 1-methyl, benzenecarbohydrazide hydrazone Not explicitly reported
N-Methyl-N-(6-chloro-7-methyl-1,1-dioxo-1,4,2-benzodithiazin-3-yl)hydrazine Benzodithiazine 6-Chloro, 7-methyl, N-methylhydrazine Intermediate for sulfonamide drugs
4-Methyl-N’-(3-alkylpiperidin-4-ylidene)-1,2,3-thiadiazole-5-carbohydrazides Thiadiazole 4-Methyl, alkyl/arylpiperidinylidene Antioxidant, antitumor, antimicrobial
3-Chloro-N'-(2-hydroxy-4-pentadecylbenzylidene)-benzo[b]thiophene-2-carbohydrazide Benzothiophene 3-Chloro, 2-hydroxy-4-pentadecylbenzylidene Structural characterization only

Key Differences :

  • The thienothiazine core in the target compound is distinct from benzodithiazine () or benzothiophene (), which may alter electronic properties and binding affinity.
  • Sulfonyl groups (2,2-dioxo) in the target compound enhance polarity compared to non-sulfonated analogs.

Hydrazone/Carbohydrazide Derivatives

Compound Hydrazone/Carbohydrazide Features Synthesis Method Yield
Target Compound Benzenecarbohydrazide hydrazone Likely condensation of hydrazide and aldehyde Not reported
N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamide Benzothiazole-3-carboxamide hydrazone Reaction of benzothiazole-3-carboxamide with aldehydes 37–70%
N’-(2-Oxoindolin-3-ylidene)-imidazo[2,1-b]thiazole-5-carbohydrazides Imidazothiazole carbohydrazide Condensation of hydrazide with ketones Not reported

Spectral and Physicochemical Properties

Compound IR (cm⁻¹) ¹H-NMR (δ, ppm) ¹³C-NMR (δ, ppm)
Target Compound Not reported Not reported Not reported
N-Methyl-N-(6-chloro-7-methyl-1,1-dioxo-benzodithiazin-3-yl)hydrazine 3235 (N-NH₂), 1645 (C=N), 1345/1155 (SO₂) 2.40 (CH₃), 3.31 (N-CH₃), 7.86–7.92 (aromatic) 19.95 (CH₃), 41.37 (N-CH₃), 126–166 (aromatic)
3-Chloro-N'-(2-hydroxy-4-pentadecylbenzylidene)-benzothiophene-2-carbohydrazide 3250 (NH), 1660 (C=O) 7.5–8.1 (aromatic), 10.2 (OH) 120–160 (aromatic), 166 (C=O)

Comparative Notes:

  • The absence of spectral data for the target compound limits direct comparisons. However, SO₂ stretches (~1345–1155 cm⁻¹) and C=N peaks (~1645 cm⁻¹) are characteristic in sulfonamide/hydrazone derivatives ().

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.